Cas no 1805839-95-5 (1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1805839-95-5
• MF: C₁₀H₈F₃IOS
• MW: 360.134604454041
• CID: 4964551
• Update Time: 2025-10-16

1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H8F3IOS/c1-2-9(15)7-5-6(3-4-8(7)14)16-10(11,12)13/h3-5H,2H2,1H3
• InChI Key： DVHKNOHSZKYTAT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(CC)=O)SC(F)(F)F

Computed Properties

• Exact Mass: 359.92927 g/mol
• Monoisotopic Mass: 359.92927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4
• Molecular Weight: 360.14

Additional information on 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one

Recent Advances in the Study of 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1805839-95-5)

The compound 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1805839-95-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the synthetic versatility of 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one, which serves as a key intermediate in the preparation of various bioactive molecules. The presence of both an iodine atom and a trifluoromethylthio group in its structure makes it a valuable building block for the construction of complex molecules with potential pharmacological properties. Researchers have successfully utilized this compound in palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse libraries of compounds for biological screening.

In terms of biological activity, preliminary investigations have revealed that derivatives of 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one exhibit promising activity against several disease targets. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound show potent inhibitory effects against specific protein kinases involved in cancer progression. The trifluoromethylthio moiety appears to play a crucial role in enhancing both the binding affinity and metabolic stability of these compounds.

The pharmacokinetic properties of 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one and its derivatives have been the subject of recent investigations. Advanced computational modeling studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) characteristics of these compounds. The incorporation of the trifluoromethylthio group has been shown to significantly improve membrane permeability while maintaining favorable metabolic stability, making this scaffold particularly attractive for drug development.

From a safety perspective, recent toxicological evaluations of 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one have yielded encouraging results. In vitro studies using human hepatocytes and other cell lines have indicated a favorable safety profile at therapeutic concentrations. However, researchers caution that further in vivo studies are necessary to fully assess the compound's safety and potential side effects before advancing to clinical trials.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. Recent work has explored its use in the development of targeted drug delivery systems and as a molecular probe for studying biological processes. The iodine atom in particular provides a convenient handle for radiolabeling, opening possibilities for imaging applications in diagnostic medicine.

Looking forward, researchers anticipate that 1-(2-Iodo-5-(trifluoromethylthio)phenyl)propan-1-one will continue to play an important role in medicinal chemistry research. Its unique combination of chemical functionality and demonstrated biological activity makes it a valuable tool for drug discovery efforts targeting a range of diseases, including cancer, inflammatory disorders, and infectious diseases. Ongoing structure-activity relationship studies are expected to yield even more potent and selective analogs in the coming years.